Cas no 149814-40-4 ((2S,4R)-4-(tert-Butyl-dimethyl-silanyloxy)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester)

• Product Name: (2S,4R)-4-(tert-Butyl-dimethyl-silanyloxy)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• CAS No: 149814-40-4
• MF: C₁₆H₃₁NO₅Si
• MW: 345.506546258926
• MDL: MFCD11847840
• CID: 1011370
• PubChem ID: 10958909
• Update Time: 2025-04-20

(2S,4R)-4-(tert-Butyl-dimethyl-silanyloxy)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(tert-Butyl-dimethyl-silanyloxy)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2S,4R)-4-[tert-butyl(dimethyl)silyl]oxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• 149814-40-4
• SCHEMBL2809688
• (2S,4R)-1-(t-Butoxycarbonyl)-4-((tert-butyldimethylsilyl)oxy)pyrrolidine-2-carboxylic acid
• AS-74512
• AKOS037647693
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-((tert-butyldimethylsilyl)oxy)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-(TERT-BUTOXYCARBONYL)-4-((TERT-BUTYLDIMETHYLSILYL)OXY)PYRROLIDINE-2-CARBOXYLICACID
• (2S,4R)-N-tert-butoxycarbonyl-4-tert-butyldimethylsiloxyproline
• ZFA81440
• CS-0047177
• EN300-24433559
• (2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(tert-butyldimethylsilyl)oxy]pyrrolidine-2-carboxylic acid
• MFCD11847840
• (4R)-4-(TBDMS-oxy)-1-Boc-L-proline
• JUOLQJALRNXSKA-NEPJUHHUSA-N
• (2S,4R)-1-(tert-butoxycarbonyl)-4-tert-butyldimethylsilyl)oxy)pyrrolidine-2-carboxylicacid

• MDL： MFCD11847840
• Inchi： 1S/C16H31NO5Si/c1-15(2,3)21-14(20)17-10-11(9-12(17)13(18)19)22-23(7,8)16(4,5)6/h11-12H,9-10H2,1-8H3,(H,18,19)/t11-,12+/m1/s1
• InChI Key： JUOLQJALRNXSKA-NEPJUHHUSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 345.19714962g/mol
• Monoisotopic Mass: 345.19714962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1Ų